Cas no 183000-60-4 (2-(t-Butylsulfamoyl)-5-methylphenylboronic acid)

• Product Name: 2-(t-Butylsulfamoyl)-5-methylphenylboronic acid
• CAS No: 183000-60-4
• MF: C₁₁H₁₈BNO₄S
• MW: 271.14092206955
• MDL: MFCD19237161
• CID: 850772
• PubChem ID: 54758870
• Update Time: 2025-06-15

2-(t-Butylsulfamoyl)-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(N-(tert-Butyl)sulfamoyl)-5-methylphenyl)boronic acid
• [2-(tert-butylsulfamoyl)-5-methylphenyl]boronic acid
• 2-(t-ButylsulfaMoyl)-5-Methylphenylboronic acid
• 2-t-Butylaminosulfonyl-5-methyl-benzeneboronic acid
• t-Butyl 2-borono-4-methylbenzenesulfonamide
• CS-0175804
• AKOS015893108
• 2-(TERT-BUTYLSULFAMOYL)-5-METHYLPHENYLBORONIC ACID
• MFCD19237161
• SCHEMBL6166172
• AS-36925
• DTXSID70716585
• (2-(N-(tert-Butyl)sulfamoyl)-5-methylphenyl)boronicacid
• Boronic acid, [2-[[(1,1-dimethylethyl)amino]sulfonyl]-5-methylphenyl]- (9CI)
• 183000-60-4
• 2-(t-Butylsulfamoyl)-5-methylphenylboronic acid

• MDL： MFCD19237161
• Inchi： 1S/C11H18BNO4S/c1-8-5-6-10(9(7-8)12(14)15)18(16,17)13-11(2,3)4/h5-7,13-15H,1-4H3
• InChI Key： AWBYIPZEQVPQBT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1B(O)O)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 271.10500
• Monoisotopic Mass: 271.1049594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 95.01000
• LogP: 1.22330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-(t-Butylsulfamoyl)-5-methylphenylboronic acid

Comprehensive Overview of 2-(t-Butylsulfamoyl)-5-methylphenylboronic acid (CAS No. 183000-60-4)

2-(t-Butylsulfamoyl)-5-methylphenylboronic acid (CAS No. 183000-60-4) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a t-butylsulfamoyl group and a boronic acid moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions—a cornerstone in modern drug discovery and agrochemical development. Researchers and industry professionals frequently search for "boronic acid applications," "Suzuki coupling reagents," and "CAS 183000-60-4 suppliers," reflecting its growing relevance in synthetic chemistry.

The compound’s 5-methylphenyl backbone enhances its stability and reactivity, enabling precise functionalization in complex molecular architectures. Recent trends highlight its role in developing bioconjugates and proteolysis-targeting chimeras (PROTACs), addressing demands for targeted therapies in oncology and neurodegenerative diseases. Queries like "how to handle boronic acids safely" or "2-(t-Butylsulfamoyl)-5-methylphenylboronic acid solubility" underscore user interest in practical handling and physicochemical properties. This aligns with the broader shift toward sustainable and efficient synthetic methodologies.

From a commercial perspective, CAS 183000-60-4 is often sourced for high-purity applications, with suppliers emphasizing HPLC-grade standards and custom synthesis options. Its compatibility with aqueous and organic solvents expands its utility in diverse reaction conditions. Notably, the rise of AI-driven retrosynthesis tools has spurred interest in "boronic acid building blocks," as researchers seek optimized pathways for drug candidates. This compound’s versatility positions it at the intersection of innovation and industrial scalability.

Environmental and regulatory considerations further shape its applications. Unlike hazardous precursors, 2-(t-Butylsulfamoyl)-5-methylphenylboronic acid is favored for its lower toxicity profile, aligning with green chemistry principles. Searches for "biodegradable boronic acids" or "REACH compliance" reflect this priority. Additionally, its role in metal-free catalysis resonates with efforts to reduce heavy-metal waste in manufacturing. These attributes make it a sustainable choice for next-generation chemical processes.

In summary, 2-(t-Butylsulfamoyl)-5-methylphenylboronic acid exemplifies the convergence of synthetic utility and environmental responsibility. Its adaptability to high-throughput screening and modular synthesis ensures enduring relevance in both academic and industrial settings. As the demand for precision chemistry grows, this compound will remain a critical enabler of breakthroughs in life sciences and beyond.